2-methoxy-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)benzamide

• IUPAC Name: 2-methoxy-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C15H18N4O2/c1-11-7-8-14(19-18-11)16-9-10-17-15(20)12-5-3-4-6-13(12)21-2/h3-8H,9-10H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key: DFRNVADJLHNMIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NCCNC(=O)C2=CC=CC=C2OC
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol
• CAS No.: 1203009-40-8

Description

“2-methoxy-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)benzamide” is a benzamide compound. Benzamides are a significant class of amide compounds, which have been widely used in various industries such as medical, industrial, biological, and potential drug industries.

Synthesis Analysis

The synthesis of similar benzamide compounds has been reported starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The products were purified, and their analysis was determined with IR, 1 H NMR, 13 C NMR spectroscopic, and elemental methods.

Scientific Research Applications

Synthesis and Neuroleptic Activity

A significant application of benzamide derivatives, related to the chemical structure of interest, lies in their synthesis and evaluation for neuroleptic activity. Iwanami et al. (1981) designed and synthesized benzamides of N,N-disubstituted ethylenediamines, including compounds with structures similar to "2-methoxy-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)benzamide", aiming to explore their potential as neuroleptics. They discovered a good correlation between structure and activity, with certain compounds demonstrating enhanced activity compared to metoclopramide, indicating their potential use in treating psychosis with fewer side effects (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).

Antimicrobial and Antiviral Activity

Research into the antimicrobial and antiviral properties of benzamide derivatives reveals another area of application. For instance, compounds synthesized from visnaginone and khellinone, bearing structural resemblances to the molecule , have shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, indicating their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, benzamide-based compounds have demonstrated remarkable activity against the avian influenza virus, highlighting their potential in antiviral research (Hebishy, Salama, & Elgemeie, 2020).

Synthesis of Novel Heterocyclic Compounds

The synthesis of novel heterocyclic compounds from benzamides represents a crucial application in medicinal chemistry. Research by Patel, Agravat, and Shaikh (2011) on new pyridine derivatives, including antimicrobial activity studies, showcases the relevance of benzamide derivatives in developing new antimicrobial agents, which can be foundational for future drug development (Patel, Agravat, & Shaikh, 2011).